6-methyl-3-[(3-methylbenzyl)thio]-4H-1,2,4-benzothiadiazine 1,1-dioxide

• IUPAC Name: 6-methyl-3-[(3-methylphenyl)methylsulfanyl]-4H-1λ6,2,4-benzothiadiazine 1,1-dioxide
• InChI: InChI=1S/C16H16N2O2S2/c1-11-4-3-5-13(8-11)10-21-16-17-14-9-12(2)6-7-15(14)22(19,20)18-16/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key: BLPHAJWVPNYQIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NS(=O)(=O)C3=C(N2)C=C(C=C3)C
• Molecular Formula: C16H16N2O2S2
• Molecular Weight: 332.4 g/mol

Description

6-methyl-3-[(3-methylbenzyl)thio]-4H-1,2,4-benzothiadiazine 1,1-dioxide is a chemical compound that belongs to the class of benzothiadiazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and materials science.

Scientific Research Applications

Synthesis and Structural Insights

Researchers have developed efficient synthesis methods for benzothiadiazine derivatives, highlighting their potential for biological, medicinal, and industrial applications. One study reports an innovative synthesis of 4H-benzo[b][1,4]thiazine 1,1-dioxides through ring contraction, demonstrating the versatility of these compounds in pharmaceutical development (Fülöpová et al., 2015).

Pharmacological Potential

The benzothiadiazine derivatives have shown promise as inhibitors of phosphodiesterase 7 (PDE7), indicating potential applications in treating T-cell-dependent disorders. This discovery opens new avenues for therapeutic intervention in immune-related diseases (Martínez et al., 2000).

Anticancer Activity

A study on 4-thiazolidinones containing the benzothiazole moiety revealed significant anticancer activity against various cancer cell lines, suggesting the potential of benzothiadiazine derivatives in cancer treatment strategies (Havrylyuk et al., 2010).